1-Pentanethiol
1-Pentanethiol
1-Pentanethiol, also known as amyl mercaptan or N-pentylmercaptan, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. 1-Pentanethiol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 1-pentanethiol is primarily located in the membrane (predicted from logP). 1-Pentanethiol has a fatty, meat, and roast taste.
Amyl mercaptan appears as a clear colorless to light-yellow liquid with an offensive odor. Flash point 65°F. Less dense than water and insoluble in water. Hence floats on water. Vapors are heavier than air. May be toxic by inhalation.
Amyl mercaptan appears as a clear colorless to light-yellow liquid with an offensive odor. Flash point 65°F. Less dense than water and insoluble in water. Hence floats on water. Vapors are heavier than air. May be toxic by inhalation.
Brand Name:
Vulcanchem
CAS No.:
110-66-7
VCID:
VC21057622
InChI:
InChI=1S/C5H12S/c1-2-3-4-5-6/h6H,2-5H2,1H3
SMILES:
CCCCCS
Molecular Formula:
C5H12S
CH3(CH2)4SH
C5H12S
CH3(CH2)4SH
C5H12S
Molecular Weight:
104.22 g/mol
1-Pentanethiol
CAS No.: 110-66-7
Cat. No.: VC21057622
Molecular Formula: C5H12S
CH3(CH2)4SH
C5H12S
Molecular Weight: 104.22 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 1-Pentanethiol, also known as amyl mercaptan or N-pentylmercaptan, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. 1-Pentanethiol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 1-pentanethiol is primarily located in the membrane (predicted from logP). 1-Pentanethiol has a fatty, meat, and roast taste. Amyl mercaptan appears as a clear colorless to light-yellow liquid with an offensive odor. Flash point 65°F. Less dense than water and insoluble in water. Hence floats on water. Vapors are heavier than air. May be toxic by inhalation. |
|---|---|
| CAS No. | 110-66-7 |
| Molecular Formula | C5H12S CH3(CH2)4SH C5H12S |
| Molecular Weight | 104.22 g/mol |
| IUPAC Name | pentane-1-thiol |
| Standard InChI | InChI=1S/C5H12S/c1-2-3-4-5-6/h6H,2-5H2,1H3 |
| Standard InChI Key | ZRKMQKLGEQPLNS-UHFFFAOYSA-N |
| SMILES | CCCCCS |
| Canonical SMILES | CCCCCS |
| Boiling Point | 248 °F at 760 mm Hg (USCG, 1999) 126.6 °C at 61.3kPa: 126.6 °C 260°F |
| Colorform | Liquid Water-white to yellowish liquid ... Water-white to light-yellow liquid Colorless liquid |
| Flash Point | 65 °F (USCG, 1999) 18 °C (64 °F) - closed cup 65 °F (18 °C) (Open cup) 18 °C (oc) 65°F |
| Melting Point | -105 °F (USCG, 1999) -75.7 °C -75.69 °C -75.7°C -104°F |
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